Cas no 2229007-01-4 (2-bromo-3-(3-bromopropyl)pyridine)

• Product Name: 2-bromo-3-(3-bromopropyl)pyridine
• CAS No: 2229007-01-4
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 5810815
• PubChem ID: 165644996
• Update Time: 2025-05-20

2-bromo-3-(3-bromopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(3-bromopropyl)pyridine
• EN300-1905920
• 2229007-01-4

• Inchi： 1S/C8H9Br2N/c9-5-1-3-7-4-2-6-11-8(7)10/h2,4,6H,1,3,5H2
• InChI Key： JXIINXOKFSOWQI-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=NC=CC=1)Br

Computed Properties

• Exact Mass: 278.90813g/mol
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-bromo-3-(3-bromopropyl)pyridine

Introduction to 2-bromo-3-(3-bromopropyl)pyridine (CAS No. 2229007-01-4)

2-bromo-3-(3-bromopropyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2229007-01-4, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its brominated pyridine backbone and a propyl side chain, has garnered attention due to its versatile reactivity and potential applications in drug discovery and material science.

The molecular structure of 2-bromo-3-(3-bromopropyl)pyridine consists of a pyridine ring substituted at the 2-position with a bromine atom and at the 3-position with a propyl group that is further brominated. This unique arrangement imparts distinct electronic and steric properties, making it a valuable building block for constructing more complex molecules. The presence of multiple bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in synthesizing biaryl and heterocyclic compounds.

In recent years, 2-bromo-3-(3-bromopropyl)pyridine has been extensively studied for its role in developing novel pharmaceuticals. Its brominated pyridine core is a common motif in many bioactive molecules, including kinase inhibitors and antiviral agents. For instance, researchers have leveraged this compound to synthesize derivatives with enhanced binding affinity to target proteins. The propyl side chain, being relatively flexible, allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are critical factors in drug design.

One of the most compelling applications of 2-bromo-3-(3-bromopropyl)pyridine lies in its use as a precursor for small-molecule probes in chemical biology. By incorporating this compound into fluorescent or photoaffinity probes, scientists can investigate protein-protein interactions and post-translational modifications with high precision. The bromine atoms serve as handles for further functionalization, enabling the creation of probes with tailored properties. Such tools have been instrumental in unraveling complex signaling pathways and understanding disease mechanisms at the molecular level.

The agrochemical sector has also benefited from the utility of 2-bromo-3-(3-bromopropyl)pyridine. Its structural features make it an effective scaffold for designing herbicides and pesticides that exhibit improved efficacy and environmental safety. Researchers have reported the synthesis of novel compounds derived from this intermediate that demonstrate potent activity against resistant weed species while minimizing ecological impact. This aligns with the growing demand for sustainable agricultural solutions that balance productivity with environmental stewardship.

From a synthetic chemistry perspective, 2-bromo-3-(3-bromopropyl)pyridine offers a rich platform for exploring new reaction methodologies. The combination of bromine atoms at different positions allows for sequential functionalization strategies, enabling access to a diverse library of derivatives. Advances in transition-metal catalysis have further expanded the synthetic possibilities, enabling the construction of complex architectures with high efficiency. These developments underscore the compound's importance as a versatile synthon in organic synthesis.

The industrial production of 2-bromo-3-(3-bromopropyl)pyridine adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as distillation or crystallization to isolate the compound in high yield. Additionally, rigorous analytical methods like gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are utilized to verify its chemical identity and assess impurity profiles. These practices guarantee that researchers receive materials suitable for sensitive applications.

Future research directions involving 2-bromo-3-(3-bromopropyl)pyridine may focus on expanding its applications in medicinal chemistry and materials science. For example, exploring its potential as an intermediate for developing next-generation therapeutics or advanced functional materials could yield groundbreaking discoveries. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications that address global challenges.

In conclusion, 2-bromo-3-(3-bromopropyl)pyridine (CAS No. 2229007-01-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthesizing complex molecules with pharmaceutical, agrochemical, and material science applications. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific knowledge and innovation.